CR@BaSO4: an acid rain-indicating material†
Chemical Communications Pub Date: 2011-11-03 DOI: 10.1039/C1CC15435D
Abstract
The CR@BaSO4 hybrid was synthesized, characterized and used as an acid rain-indicating (ARI) material. A painted ARI umbrella was discolored after exposure to simulated acid rain of pH 5 or less and returned to the initial color after the rain stopped. Such a functionalized material may make acid rain visual to remind people in real-time.
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